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Compound of Interest

Compound Name: N-Phenyl-3-biphenylamine

Cat. No.: B170737 Get Quote

Application Notes and Protocols for Researchers, Scientists, and Drug Development

Professionals

N-Phenyl-3-biphenylamine, a member of the triarylamine family, is a promising organic

molecule that serves as a fundamental building block for the development of advanced organic

semiconductor materials. Its inherent electronic properties, characterized by a high hole

mobility and suitable energy levels, make it an attractive candidate for applications in a variety

of organic electronic devices, including Organic Light-Emitting Diodes (OLEDs) and Perovskite

Solar Cells (PSCs). These materials are instrumental in creating efficient hole transport layers

(HTLs), which are crucial for balanced charge injection and transport, ultimately enhancing

device performance and longevity.

Physicochemical Properties
N-Phenyl-3-biphenylamine, also known as 3-anilinobiphenyl, is a solid organic compound

with the following properties:
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Property Value Reference

CAS Number 198275-79-5 [1][2][3]

Molecular Formula C18H15N [2][3]

Molecular Weight 245.32 g/mol [2][3]

Appearance
White to Gray to Brown

powder/crystal

Melting Point 92 °C [3]

Purity >98.0% (GC)

Applications in Organic Electronics
The triphenylamine core of N-Phenyl-3-biphenylamine provides excellent charge mobility and

thermal stability. This makes it a valuable component in the synthesis of materials for various

layers within organic electronic devices.

Hole Transport Layers (HTLs) in OLEDs
In OLEDs, the HTL facilitates the transport of holes from the anode to the emissive layer, where

they recombine with electrons to produce light. The efficiency of this process is critical for the

overall performance of the device. Materials derived from N-Phenyl-3-biphenylamine are

expected to exhibit high hole mobility and form stable amorphous films, which are desirable

characteristics for an HTL. The biphenylamine structure contributes to the longevity and

performance of OLED displays.[4]

Hole Transporting Materials (HTMs) in Perovskite Solar
Cells
In PSCs, the HTM plays a crucial role in extracting holes from the perovskite absorber layer

and transporting them to the electrode. The energy levels of the HTM must be well-aligned with

the valence band of the perovskite to ensure efficient hole extraction. Triphenylamine-based

materials have been shown to be effective HTMs in PSCs, leading to high power conversion

efficiencies (PCE).
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Experimental Protocols
While specific protocols for N-Phenyl-3-biphenylamine are not readily available in the

reviewed literature, the following are generalized and adaptable procedures for the synthesis of

related biphenylamine derivatives and the fabrication of organic electronic devices.

Synthesis of N-Phenyl-3-biphenylamine Derivatives
A common method for the synthesis of biphenylamine derivatives is the Suzuki-Miyaura cross-

coupling reaction. This palladium-catalyzed reaction forms a C-C bond between an

organoboron compound and an organic halide.

General Protocol for Suzuki-Miyaura Coupling:

Reaction Setup: In a flame-dried round-bottom flask equipped with a magnetic stir bar and a

reflux condenser, combine the aryl halide (e.g., 3-bromoaniline) (1.0 mmol), the

corresponding phenylboronic acid (1.2 mmol), and a base such as potassium carbonate (2.0

mmol).

Inert Atmosphere: Evacuate the flask and backfill with an inert gas (e.g., Argon or Nitrogen).

Repeat this cycle three times.

Solvent and Catalyst Addition: Under the inert atmosphere, add an anhydrous solvent (e.g.,

toluene) and a palladium catalyst (e.g., Pd(PPh₃)₄, 0.01-0.05 mmol).

Reaction: Heat the mixture to 80-110 °C and stir for 2-24 hours. Monitor the reaction

progress using thin-layer chromatography (TLC).

Work-up: After the reaction is complete, cool the mixture to room temperature. Add water and

extract the product with an organic solvent (e.g., ethyl acetate).

Purification: Dry the combined organic layers over anhydrous sodium sulfate, filter, and

concentrate under reduced pressure. Purify the crude product by column chromatography on

silica gel.

Fabrication of a Generic OLED Device
This protocol describes the fabrication of a multilayer OLED using vacuum thermal evaporation.
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Substrate Preparation:

Clean indium tin oxide (ITO)-coated glass substrates by sonicating in a sequence of

detergent, deionized water, acetone, and isopropanol (15 minutes each).

Dry the substrates with a stream of nitrogen.

Treat the substrates with UV-ozone or oxygen plasma for 10-15 minutes to improve the

work function of the ITO.[5]

Layer Deposition:

Transfer the cleaned substrates to a high-vacuum thermal evaporation chamber (base

pressure < 10⁻⁶ Torr).

Sequentially deposit the following layers:

Hole Injection Layer (HIL): e.g., 2-TNATA (15 nm)

Hole Transport Layer (HTL): N-Phenyl-3-biphenylamine based material (40 nm)

Emissive Layer (EML): e.g., Alq₃ doped with a fluorescent dye (30 nm)

Electron Transport Layer (ETL): e.g., Alq₃ (20 nm)

Electron Injection Layer (EIL): e.g., LiF (1 nm)

Cathode: Aluminum (100 nm)

Encapsulation:

Without exposure to air, encapsulate the device using a UV-curable epoxy and a glass

coverslip in a nitrogen-filled glovebox.

Characterization of Thin Films
Thin films of N-Phenyl-3-biphenylamine based materials can be characterized using various

techniques to understand their morphological, optical, and electrical properties.
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Film Deposition: Prepare thin films by spin-coating a solution of the material in a suitable

solvent (e.g., chlorobenzene) onto a substrate.

Morphology: Analyze the surface morphology and roughness using Atomic Force Microscopy

(AFM).

Optical Properties: Measure the UV-Vis absorption and photoluminescence (PL) spectra to

determine the optical bandgap and emission characteristics.

Electrical Properties: Fabricate hole-only devices to measure the hole mobility using the

space-charge limited current (SCLC) method.

Performance Data of Related Materials
Quantitative performance data for devices specifically utilizing N-Phenyl-3-biphenylamine is

scarce in the available literature. However, data from related triphenylamine-based materials in

perovskite solar cells can provide an indication of the potential performance.

Device
Architect
ure

HTM PCE (%) V_oc (V)
J_sc
(mA/cm²)

FF Ref.

2D/3D

FAPbI₃

PSC

DPA-PEAI 25.7 1.21 25.85 0.821 [6]

Inverted

PSC

S-Poly-

TPD
21.3 - - - [7]

Inverted

PSC
Poly-TPD 15.1 - - - [7]

Note: DPA-PEAI is a triphenylamine-functionalized ligand, while S-Poly-TPD and Poly-TPD are

polymeric hole-transport materials based on triphenylamine derivatives.
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The following diagrams illustrate key concepts and workflows related to the use of N-Phenyl-3-
biphenylamine in organic semiconductors.

Synthesis of N-Phenyl-3-biphenylamine Derivative OLED Device Fabrication
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Caption: Experimental workflow for the synthesis, fabrication, and characterization of organic

electronic devices.
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Caption: Energy level diagram of a typical multilayer OLED device.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. N-PHENYL-3-BIPHENYLAMINE | 198275-79-5 [chemicalbook.com]

2. N-phenyl-[1,1'-biphenyl]-3-amine - CAS:198275-79-5 - Sunway Pharm Ltd [3wpharm.com]

3. chembk.com [chembk.com]

4. benchchem.com [benchchem.com]

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 8 Tech Support

https://www.benchchem.com/product/b170737?utm_src=pdf-body-img
https://www.benchchem.com/product/b170737?utm_src=pdf-custom-synthesis
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB6451262.htm
https://www.3wpharm.com/product/70828.html
https://www.chembk.com/en/chem/N-(1,1'-Biphenyl-3-yl)-N-phenylamine
https://www.benchchem.com/pdf/Application_Notes_and_Protocols_for_the_Use_of_o_Phenanthroline_in_OLED_Fabrication.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b170737?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


5. benchchem.com [benchchem.com]

6. pubs.acs.org [pubs.acs.org]

7. researchgate.net [researchgate.net]

To cite this document: BenchChem. [N-Phenyl-3-biphenylamine: A Versatile Building Block
for Organic Semiconductors]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b170737#n-phenyl-3-biphenylamine-as-a-building-
block-for-organic-semiconductors]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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